Cas no 26583-34-6 (2-(2-Isopropyl-5-methylphenoxy)ethanamine)

2-(2-Isopropyl-5-methylphenoxy)ethanamine is a phenoxyethylamine derivative characterized by its isopropyl and methyl substituents on the aromatic ring. This compound exhibits potential utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals or agrochemicals. Its structural features, including the ethanamine linker and substituted phenol moiety, may confer favorable reactivity for further functionalization or binding interactions. The isopropyl and methyl groups enhance steric and electronic properties, potentially influencing solubility and stability. This compound is of interest in research applications requiring tailored phenoxyethylamine scaffolds. Proper handling and storage are recommended due to its amine functionality. Analytical methods such as HPLC or GC-MS are typically employed for characterization.

2-(2-Isopropyl-5-methylphenoxy)ethanamine structure

26583-34-6 structure

Product Name:2-(2-Isopropyl-5-methylphenoxy)ethanamine

CAS No:26583-34-6

MF:C₁₂H₁₉NO

MW:193.285363435745

CID:1061815

PubChem ID:425070

Update Time:2025-06-09

2-(2-Isopropyl-5-methylphenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

- 2-(2-Isopropyl-5-methylphenoxy)ethanamine
- 2-(5-methyl-2-propan-2-ylphenoxy)ethanamine
- DTXSID201241372
- 26583-34-6
- CB02942
- SCHEMBL1913594
- NCGC00073609-02
- BBA58334
- AB00424796-10
- 2-[5-Methyl-2-(1-methylethyl)phenoxy]ethanamine
- BBL015074
- DB-259973
- 2-(2-Isopropyl-5-methyl-phenoxy)-ethylamine
- STK733356
- 2-[5-methyl-2-(propan-2-yl)phenoxy]ethanamine
- 2-[5-methyl-2-(propan-2-yl)phenoxy]ethan-1-amine
- IDI1_008003
- HMS1410G04
- CBMicro_001524
- Enamine_005768
- VUXYWKZEEIITOF-UHFFFAOYSA-N
- SMSF0009939
- AKOS000150436
- Oprea1_574694
- 2-(2-Aminoethoxy)-4-methyl-1-(propan-2-yl)benzene
- 2-(2-isopropyl-5-methylphenoxy)ethylamine
- CHEMBL1618836
- Inchi： 1S/C12H19NO/c1-9(2)11-5-4-10(3)8-12(11)14-7-6-13/h4-5,8-9H,6-7,13H2,1-3H3
- InChI Key： VUXYWKZEEIITOF-UHFFFAOYSA-N
- SMILES： O(CCN)C1C=C(C)C=CC=1C(C)C

Computed Properties

Exact Mass: 193.146664230g/mol
Monoisotopic Mass: 193.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 305.8±37.0 °C at 760 mmHg
Flash Point: 134.2±19.8 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-Isopropyl-5-methylphenoxy)ethanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(2-Isopropyl-5-methylphenoxy)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I872660-1g	2-(2-Isopropyl-5-methylphenoxy)ethanamine	26583-34-6	1g	$ 205.00	2022-06-04
TRC	I872660-10g	2-(2-Isopropyl-5-methylphenoxy)ethanamine	26583-34-6	10g	$ 1590.00	2022-06-04
TRC	I872660-1000mg	2-(2-Isopropyl-5-methylphenoxy)ethanamine	26583-34-6	1g	$253.00	2023-05-18
TRC	I872660-10000mg	2-(2-Isopropyl-5-methylphenoxy)ethanamine	26583-34-6	10g	$1918.00	2023-05-18
Fluorochem	030822-1g	2-(2-Isopropyl-5-methyl-phenoxy)-ethylamine	26583-34-6	1g	￡307.00	2022-03-01
TRC	I872660-5g	2-(2-Isopropyl-5-methylphenoxy)ethanamine	26583-34-6	5g	$ 1200.00	2023-09-07